Cas no 2229286-09-1 (2-1-(5-bromopyridin-3-yl)cyclobutylacetic acid)

• Product Name: 2-1-(5-bromopyridin-3-yl)cyclobutylacetic acid
• CAS No: 2229286-09-1
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 6415692
• PubChem ID: 165826667
• Update Time: 2025-06-12

2-1-(5-bromopyridin-3-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-bromopyridin-3-yl)cyclobutylacetic acid
• EN300-1906877
• 2229286-09-1
• 2-[1-(5-bromopyridin-3-yl)cyclobutyl]acetic acid

• Inchi： 1S/C11H12BrNO2/c12-9-4-8(6-13-7-9)11(2-1-3-11)5-10(14)15/h4,6-7H,1-3,5H2,(H,14,15)
• InChI Key： VWVZHFAQAAXELN-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-1-(5-bromopyridin-3-yl)cyclobutylacetic acid

Professional Introduction to Compound with CAS No. 2229286-09-1 and Product Name: 2-1-(5-bromopyridin-3-yl)cyclobutylacetic acid

2-1-(5-bromopyridin-3-yl)cyclobutylacetic acid, identified by its unique Chemical Abstracts Service (CAS) number 2229286-09-1, represents a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclobutylacetic acid core substituted with a 5-bromopyridin-3-yl moiety, has garnered attention due to its structural complexity and potential biological activities. The combination of a cycloalkyl group and a halogenated pyridine ring suggests multifunctionality, making it a valuable scaffold for developing novel therapeutic agents.

The 5-bromopyridin-3-yl substituent is particularly noteworthy, as bromopyridine derivatives are widely explored in medicinal chemistry for their diverse pharmacological properties. Pyridine-based compounds often exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating inflammatory diseases, neurological disorders, and cancer. The presence of a bromine atom enhances the electrophilicity of the pyridine ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of more sophisticated drug candidates.

Recent advancements in drug design have highlighted the importance of cyclobutylacetic acid derivatives in modulating biological pathways. The cycloalkyl group introduces steric constraints that can influence binding affinity and selectivity, while the carboxylic acid moiety provides opportunities for hydrogen bonding interactions with biological targets. This structural motif has been successfully employed in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound with CAS No. 2229286-09-1 exemplifies how combining different pharmacophoric elements can lead to innovative molecules with enhanced efficacy and reduced side effects.

In the context of modern pharmaceutical research, the synthesis and characterization of 2-1-(5-bromopyridin-3-yl)cyclobutylacetic acid have been refined through cutting-edge methodologies. Techniques such as solid-phase synthesis and flow chemistry have enabled high-yield production of complex molecules like this one. Additionally, computational modeling and molecular dynamics simulations are increasingly used to predict binding interactions between the compound and its target proteins. These approaches accelerate the drug discovery process by identifying promising candidates early in the development pipeline.

The potential applications of this compound extend to various therapeutic areas. For instance, its structural features may make it a viable candidate for inhibiting kinases involved in cancer progression or modulating inflammatory cytokines in autoimmune diseases. Preclinical studies have demonstrated that halogenated pyridine derivatives can exhibit potent antitumor activity by disrupting signaling pathways critical for cell proliferation and survival. The cyclobutylacetic acid component may further contribute to these effects by enhancing binding affinity or altering metabolic stability.

The versatility of 2-1-(5-bromopyridin-3-yl)cyclobutylacetic acid is also reflected in its synthetic utility as an intermediate for more complex molecules. Researchers can leverage its reactive sites—such as the carboxylic acid group for esterification or amide bond formation, and the brominated pyridine ring for further functionalization—to create novel analogs with tailored properties. This adaptability is crucial in medicinal chemistry, where iterative optimization is often required to achieve desired pharmacological outcomes.

As the field of chemical biology progresses, compounds like CAS No. 2229286-09-1 continue to play a pivotal role in understanding disease mechanisms at the molecular level. By investigating their interactions with biological targets, scientists can gain insights into key pathways involved in health and disease. This knowledge not only aids in developing new therapeutics but also contributes to our fundamental understanding of biological processes. The integration of interdisciplinary approaches—combining organic synthesis, computational chemistry, and bioinformatics—has been instrumental in unlocking the full potential of such molecules.

The future prospects for 2-1-(5-bromopyridin-3-yl)cyclobutylacetic acid are promising, given its unique structural features and potential biological activities. Continued research into its pharmacological profile will be essential to validate its therapeutic potential and identify optimal routes for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in bringing this compound from bench to bedside. As new synthetic techniques and analytical methods emerge, the accessibility of such specialized molecules will further drive innovation in drug discovery.

In summary, 2-1-(5-bromopyridin-3-yl)cyclobutylacetic acid (CAS No. 2229286-09-1) stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its intricate structure combines elements known to modulate biological processes effectively, positioning it as a valuable asset in ongoing research efforts. By leveraging advanced synthetic strategies and interdisciplinary collaboration, scientists are poised to uncover new therapeutic possibilities that could benefit patients worldwide.